Cas no 2138214-86-3 (2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl-)

• Product Name: 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl-
• CAS No: 2138214-86-3
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 5299760
• Update Time: 2025-11-06

2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl-

• Inchi： 1S/C11H8N2O/c1-8-4-10(5-11(6-12)13-8)9-2-3-14-7-9/h2-5,7H,1H3
• InChI Key： ITPMIPQRNGTPNM-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC(C)=CC(C2C=COC=2)=C1

Additional information on 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl-

Introduction to 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- (CAS No: 2138214-86-3)

2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl-, identified by its Chemical Abstracts Service (CAS) number 2138214-86-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The structural features of 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- include a pyridine core substituted with a nitrile group at the 2-position, a furanyl moiety at the 4-position, and a methyl group at the 6-position. These structural elements contribute to its unique chemical properties and potential functionalities.

The synthesis of 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- involves multi-step organic reactions, typically starting from readily available pyridine precursors. The introduction of the nitrile group enhances the compound's reactivity, making it a valuable intermediate in further chemical transformations. The presence of the furanyl group introduces additional electronic and steric effects, which can influence its interactions with biological targets. This compound's molecular structure suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, metabolic disorders, and neurological diseases. The nitrile group in 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- is particularly noteworthy, as it can participate in hydrogen bonding interactions and undergo various chemical reactions, such as hydrolysis or reduction, to yield different functional products.

Research has also highlighted the importance of 3-furanyl substituents in enhancing the bioavailability and binding affinity of small molecule drugs. The furanyl moiety can interact with biological targets through hydrophobic and π-stacking interactions, contributing to the overall efficacy of the compound. Additionally, the methyl group at the 6-position of the pyridine ring may influence the compound's solubility and metabolic stability, factors that are critical for its pharmaceutical applications.

One of the most promising areas of research involving 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- is its potential use as a scaffold for developing novel antiviral agents. The structural features of this compound make it a suitable candidate for inhibiting viral enzymes such as proteases and polymerases. Recent studies have shown that modified pyridine derivatives can effectively disrupt viral replication cycles by targeting essential viral proteins. The nitrile group and furanyl moiety in this compound are particularly attractive for their ability to mimic natural substrates or inhibitors of viral enzymes.

Furthermore, agrochemical applications of 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- are being explored due to its structural similarity to known herbicides and fungicides. The presence of multiple functional groups allows for further derivatization to produce compounds with enhanced pesticidal activity. Researchers are investigating how modifications to the pyridine core can improve efficacy against resistant pest strains while maintaining environmental safety.

The chemical reactivity of 2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- also makes it a valuable tool in synthetic chemistry. Its ability to undergo various transformations enables chemists to construct more complex molecules with tailored properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at different positions on the pyridine ring. These reactions are crucial for generating libraries of compounds for high-throughput screening in drug discovery programs.

In conclusion,2-Pyridinecarbonitrile, 4-(3-furanyl)-6-methyl- (CAS No: 2138214-86-3) represents a versatile and promising compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features enable diverse biological activities and synthetic utility, making it an attractive candidate for further development. As research continues to uncover new applications for this compound,2-Pyridinecarbonitrile, 4-(3-furanyl), and 6-methylpyridine derivatives are likely to play an increasingly important role in addressing global challenges in health and agriculture.